2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide

• CAS No.: 61589-07-9
• Molecular Formula: C17H26IN
• Molecular Weight: 371.3 g/mol
• IUPAC Name: 2-benzyl-2-methyl-2-azoniaspiro[4.5]decane;iodide
• InChI: InChI=1S/C17H26N.HI/c1-18(14-16-8-4-2-5-9-16)13-12-17(15-18)10-6-3-7-11-17;/h2,4-5,8-9H,3,6-7,10-15H2,1H3;1H/q+1;/p-1
• InChI Key: TXQPQVWQUWYPAT-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1(CCC2(C1)CCCCC2)CC3=CC=CC=C3.[I-]

Description

2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide is a spiro compound characterized by a unique bicyclic structure where two rings are linked by a single carbon atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane . This reaction is carried out under controlled conditions to ensure the formation of the desired spiro compound. The process involves several steps, including alkylation and heterocyclization, to achieve the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction conditions are essential to ensure high yield and purity of the final product. The scalability of the synthesis process is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can be performed using reagents like lithium aluminum hydride or hydrogen in the presence of Raney nickel.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride and hydrogen with Raney nickel are commonly used.

Substitution: Halogenated compounds and nucleophiles are often used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide has several scientific research applications:

Chemistry: Used as a precursor for the synthesis of other complex spiro compounds.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic applications, including as inhibitors of specific enzymes and receptors.

Industry: Utilized in the production of biologically active compounds and as a scaffold in drug discovery.

Mechanism of Action

The mechanism of action of 2-Azoniaspiro[4.5]decane, 2-methyl-2-(phenylmethyl)-, iodide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating various biological processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2,7-diazaspiro[4.5]decane, 2-(phenylmethyl)-
• 2-oxa-2-azaspiro[4.5]decane
• 2-ethyl-2-methyl-2-azoniaspiro[4.5]decane iodide

Uniqueness

2-Azoniaspiro[45]decane, 2-methyl-2-(phenylmethyl)-, iodide is unique due to its specific structural features and the presence of the iodide ion